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Compound of Interest

Compound Name:
(R)-3-Aminopiperidine

dihydrochloride

Cat. No.: B044878 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides critical safety and logistical

information for (R)-3-Aminopiperidine dihydrochloride (CAS No: 334618-23-4), including

personal protective equipment (PPE) recommendations, procedural guidance for handling and

disposal, and emergency protocols.

Hazard Identification and Classification
(R)-3-Aminopiperidine dihydrochloride is classified as a hazardous substance. According to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), its

primary hazards are:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage (Category 1): Causes serious eye damage.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system: May

cause respiratory irritation.[1]

Signal Word: Danger[2]

Hazard Pictograms:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b044878?utm_src=pdf-interest
https://www.benchchem.com/product/b044878?utm_src=pdf-body
https://www.benchchem.com/product/b044878?utm_src=pdf-body
https://www.echemi.com/sds/pharmaceutical-intermediates-r-3-piperidinamine-dihydrochloride-pd1804101003.html
https://www.jubilantingrevia.com/uploads/files/350msds_0714GjGhs05Div.03sds(R)-3-Aminopiperidine.2HCl.pdf
https://www.echemi.com/sds/pharmaceutical-intermediates-r-3-piperidinamine-dihydrochloride-pd1804101003.html
https://www.jubilantingrevia.com/uploads/files/350msds_0714GjGhs05Div.03sds(R)-3-Aminopiperidine.2HCl.pdf
https://www.echemi.com/sds/pharmaceutical-intermediates-r-3-piperidinamine-dihydrochloride-pd1804101003.html
https://www.jubilantingrevia.com/uploads/files/350msds_0714GjGhs05Div.03sds(R)-3-Aminopiperidine.2HCl.pdf
https://www.echemi.com/sds/pharmaceutical-intermediates-r-3-piperidinamine-dihydrochloride-pd1804101003.html
https://www.jubilantingrevia.com/uploads/files/350msds_0714GjGhs05Div.03sds(R)-3-Aminopiperidine.2HCl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrosion (GHS05)[2]

Exclamation Mark (GHS07)[2]

Quantitative Safety Data
The following table summarizes the available quantitative data regarding the toxicological and

ecotoxicological properties of (R)-3-Aminopiperidine and its dihydrochloride salt. It is important

to note that some of this data is based on predictive modeling.

Parameter Value Species Source

Oral Toxicity (LD50)

547.68 mg/kg

(Predicted, as free

base)

Rat [2]

Aquatic Toxicity

(LC50)

810 mg/L (96 hours,

as free base)
Fathead Minnow [2]

Melting Point 190-195 °C

Occupational Exposure Limits (OELs) such as Threshold Limit Value (TLV) or Permissible

Exposure Limit (PEL) have not been established for (R)-3-Aminopiperidine dihydrochloride.

[2]

Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment must be worn

when handling (R)-3-Aminopiperidine dihydrochloride.[1]
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Protection Type Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards.[1]

Skin Protection

Impervious clothing and chemical-resistant

gloves (e.g., nitrile rubber). Gloves must be

inspected before use.[1]

Respiratory Protection

For nuisance exposures, a dust mask (type

N95/P95 or P1) should be used. For higher-level

protection or if exposure limits are exceeded, a

full-face respirator with appropriate cartridges

(e.g., OV/AG/P99 or ABEK-P2) is necessary.[3]

All respiratory protection must be used in

accordance with a comprehensive respiratory

protection program.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Avoiding Contamination: Avoid contact with skin and eyes. Prevent the formation of dust and

aerosols.[1][3]

Electrostatic Discharge: Use non-sparking tools to prevent fire caused by electrostatic

discharge.[1]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[1][3] This material is hygroscopic and should be stored under an inert gas.[2]

Incompatible Materials: Keep away from strong oxidizing agents.[2]

Disposal Plan:
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Waste Disposal: Dispose of (R)-3-Aminopiperidine dihydrochloride and any contaminated

materials through a licensed professional waste disposal service.[3]

Method: The recommended method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[3]

Environmental Precautions: Do not allow the product to enter drains or waterways.[3]

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][3]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1][3]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][3]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[1][3]

Spill Response Protocol:

In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate and Secure the Area: Immediately evacuate personnel from the spill area. Remove

all sources of ignition.[1]

Don Appropriate PPE: Before approaching the spill, ensure you are wearing the correct

personal protective equipment as outlined above.

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.

Clean-up:
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For solid spills, carefully sweep up the material, avoiding dust formation.

Place the swept material into a suitable, closed container for disposal.[3]

Decontaminate the Area: Once the bulk of the material has been removed, decontaminate

the spill area with a suitable solvent, followed by washing with soap and water.

Dispose of Waste: All contaminated materials, including absorbents and PPE, must be

disposed of as hazardous waste according to institutional and regulatory guidelines.

Visual Workflow for Chemical Spill Response
The following diagram illustrates the logical workflow for responding to a chemical spill of (R)-3-
Aminopiperidine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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